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This support center provides guidance for researchers, scientists, and drug development

professionals whose F99/K00 grant applications to the National Institutes of Health (NIH) were

"not discussed." Understanding the NIH peer review process is crucial for navigating this

outcome and planning your next steps.

Troubleshooting Guide: Why Was My F99/K00
Application Not Discussed?
An application being "not discussed" (sometimes referred to as "triaged") means that during the

initial peer review, it was deemed not to be in the top half of applications under consideration

by the scientific review group.[1] To streamline the review process, only the applications with

the most competitive preliminary scores are discussed during the full review meeting.[1]

It is important to remember that a "not discussed" outcome does not necessarily reflect a lack

of scientific merit. Many strong applications are not discussed on their first submission.[2][3]

You will still receive a summary statement containing the written critiques from the assigned

reviewers.[2]

Here are common reasons why an F99/K00 application might not be discussed, categorized by

the F99/K00-specific review criteria:
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Review Criterion
Potential Reasons for Not Being
Discussed

Fellowship Applicant

- Letters of reference were not sufficiently strong

or detailed. - The applicant's potential for a

successful independent research career was not

clearly articulated.

Sponsors, Collaborators, and Consultants

- The plan for identifying a K00 mentor was

vague or not well-developed. - The primary

sponsor's mentorship experience and training

record were not adequately described.

Research Training Plan

- The research plans for both the F99 and K00

phases were not well-integrated or lacked

scientific rigor. - The milestones for transitioning

from the F99 to the K00 phase were unclear.

Training Potential

- The applicant's career development plan was

generic and not tailored to their specific needs. -

The plan to monitor research and career

development progress was not well-defined.

Institutional Environment & Commitment to

Training

- The resources and environment available for

both the F99 and K00 phases were not

adequately described or seemed insufficient.

Frequently Asked Questions (FAQs)
Q1: What does "not discussed" mean in the context of the NIH peer review process?

"Not discussed" is a term used in the NIH peer review process where a grant application is not

given a full discussion by the entire study section. This happens to applications that receive

preliminary scores in the lower half of those reviewed. The decision to not discuss an

application is made to focus the limited time of the review meeting on the most competitive

applications.

Q2: Will I receive any feedback on my "not discussed" F99/K00 application?
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Yes. You will receive a summary statement that includes the written critiques and preliminary

scores for the five review criteria from the assigned reviewers. This feedback is crucial for

understanding the weaknesses of your application and for planning a potential resubmission.

Q3: Does a "not discussed" outcome mean my research idea is not good?

Not necessarily. A "not discussed" application can still be of high quality. It may be that other

applications in that particular review cycle were exceptionally strong, or that there were specific

weaknesses in your application that can be addressed. Many successful researchers have had

applications that were not discussed on the first submission.

Q4: What are my options after my F99/K00 application was not discussed?

After receiving your summary statement, you have several options:

Revise and Resubmit: You can address the reviewers' concerns and resubmit your

application in a subsequent cycle. The NIH allows for a single resubmission (A1) of an

application.

Submit as a New Application: After an unsuccessful resubmission, or if you have made

substantial changes to your project, you can submit it as a new application (A0).

Contact your Program Officer: It is highly recommended to discuss your summary statement

with the Program Officer (PO) assigned to your application. They can provide valuable

insights and guidance on how to proceed.

Q5: How should I interpret the summary statement for my "not discussed" application?

Carefully analyze the critiques for each review criterion. Look for recurring themes or major

concerns raised by multiple reviewers. The summary statement is your roadmap for revision.

It's helpful to categorize the feedback into addressable points and to formulate a clear plan for

how you will respond to each critique in a resubmission.

Q6: When and how should I contact the Program Officer?

It is best to contact your Program Officer after you have received and thoroughly reviewed your

summary statement. Send a concise and professional email to schedule a phone call. In your
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email, include your application number and a brief summary of what you would like to discuss.

Experimental Protocols: Revising Your F99/K00
Application
A successful resubmission requires a thoughtful and thorough response to the reviewers'

critiques.

Methodology for Revision:

Deconstruct the Summary Statement: Create a table that lists each weakness identified by

the reviewers. For each point, outline the specific changes you will make in the revised

application.

Prioritize Major Concerns: Focus on addressing the most significant criticisms, especially

those that may have been "fatal flaws."

Strengthen Your Narrative: Re-evaluate how you have presented your potential as a

candidate, the strength of your mentorship team, and the innovation of your research and

training plan.

Seek Feedback: Share your summary statement and your revision plan with your mentor(s),

and other senior colleagues to get their input.

Write a Strong Introduction: For a resubmission, you will need to include an introduction that

summarizes the substantial changes you have made to the application.

Signaling Pathways and Logical Relationships
The following diagram illustrates the decision-making workflow for an applicant whose F99/K00

application was not discussed.
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Application Submission & Initial Review
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Caption: Workflow for handling a "not discussed" F99/K00 application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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